Propargyl-PEG5-CH2CO2-NHS
Propargyl-PEG5-CH2CO2-NHS
Propargyl-PEG5-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1161883-51-7
VCID:
VC0540353
InChI:
InChI=1S/C17H25NO9/c1-2-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-17(21)27-18-15(19)3-4-16(18)20/h1H,3-14H2
SMILES:
O=C(ON(C(CC1)=O)C1=O)COCCOCCOCCOCCOCC#C
Molecular Formula:
C17H25NO9
Molecular Weight:
387.39
Propargyl-PEG5-CH2CO2-NHS
CAS No.: 1161883-51-7
Inhibitors
VCID: VC0540353
Molecular Formula: C17H25NO9
Molecular Weight: 387.39
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1161883-51-7 |
|---|---|
| Product Name | Propargyl-PEG5-CH2CO2-NHS |
| Molecular Formula | C17H25NO9 |
| Molecular Weight | 387.39 |
| IUPAC Name | Propargyl-PEG5-CH2CO2-NHS |
| Standard InChI | InChI=1S/C17H25NO9/c1-2-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-17(21)27-18-15(19)3-4-16(18)20/h1H,3-14H2 |
| Standard InChIKey | BNRYRRHZTIDZOR-UHFFFAOYSA-N |
| SMILES | O=C(ON(C(CC1)=O)C1=O)COCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
| Description | Propargyl-PEG5-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Propargyl-PEG5-CH2CO2-NHS |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
| Last Modified | Aug 20 2021 |
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